4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one

• IUPAC Name: 4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one
• InChI: InChI=1S/C13H20N2O3/c1-9(2)11-12(16)14-6-7-15(11)13(17)10-5-3-4-8-18-10/h5,9,11H,3-4,6-8H2,1-2H3,(H,14,16)
• InChI Key: CFRQWQBLHHHEOC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(=O)NCCN1C(=O)C2=CCCCO2
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol

Description

4-(3,4-dihydro-2H-pyran-6-carbonyl)-3-propan-2-ylpiperazin-2-one is a chemical compound that has gained significant attention in the scientific community due to its potential application in the development of new drugs. This compound is also known as DPPE, and it is a piperazine derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of DPPE is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. DPPE has also been shown to modulate the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory.
Biochemical and Physiological Effects:
DPPE has been shown to exhibit various biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the regulation of neuronal survival, growth, and differentiation. DPPE has also been shown to decrease the levels of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in the regulation of the immune response.

Advantages and Limitations for Lab Experiments

DPPE has several advantages for lab experiments. It is relatively easy to synthesize, and it exhibits high purity and stability. DPPE is also readily available, and it can be easily modified to produce analogs with improved pharmacological properties. However, DPPE also has some limitations for lab experiments. It exhibits low solubility in water, which can make it difficult to use in some experimental protocols. DPPE is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for the study of DPPE. One direction is to investigate its potential application in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential application in the treatment of psychiatric disorders, such as schizophrenia and depression. Additionally, further studies are needed to elucidate the exact mechanism of action of DPPE and to identify its molecular targets. Finally, the development of new analogs of DPPE with improved pharmacological properties is also an important future direction.

Synthesis Methods

DPPE can be synthesized using various methods, including the reaction of 3-(propan-2-yl)piperazine-2,5-dione with 3,4-dihydro-2H-pyran-6-carboxylic acid, followed by the reduction of the resulting intermediate. Another method involves the reaction of 3-(propan-2-yl)piperazine-2,5-dione with 3,4-dihydro-2H-pyran-6-carboxaldehyde in the presence of a reducing agent.

Scientific Research Applications

DPPE has been extensively studied for its potential application in the development of new drugs. It has been shown to exhibit various pharmacological activities, including antipsychotic, antidepressant, and anxiolytic effects. DPPE has also been investigated for its potential application in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.